Cas no 202979-51-9 (5-epi-Isofagomine)

• Product Name: 5-epi-Isofagomine
• CAS No: 202979-51-9
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 241151
• PubChem ID: 10820691
• Update Time: 2025-04-19

5-epi-Isofagomine Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinediol,5-(hydroxymethyl)-, (3R,4R,5S)-
• 5-epi-Isofagomine
• (3R,4R,5S)-5-(Hydroxymethyl)-3,4-piperidinediol
• 5-epi-(3R,4R,5R)-5-(Hydroxymethyl)-3,4-piperidinediol
• A)]-5-(Hydroxymethyl)-3,4-piperidinediol
• A,4
• A,5
• CHEMBL1818432
• CTK8F0864
• L-Afegostat
• 202979-51-9
• D-Isofagomine; Isofagomine
• BDBM50350757
• AKOS006293416
• 3,4-Piperidinediol, 5-(hydroxymethyl)-, (3R,4R,5S)-
• 3,4-Piperidinediol, 5-(hydroxymethyl)-, (3R,4R,5S)- (9CI)
• (3R,4R,5S)-5-(Hydroxymethyl)piperidine-3,4-diol
• DTXSID50445285
• (3R, 4R, 5S)-5-(hydroxymethyl)piperidine-3, 4-diol

• Inchi： 1S/C6H13NO3/c8-3-4-1-7-2-5(9)6(4)10/h4-10H,1-3H2/t4-,5+,6+/m0/s1
• InChI Key： QPYJXFZUIJOGNX-KVQBGUIXSA-N
• SMILES： O[C@H]1[C@@H](CNC[C@H]1CO)O

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.7Ų